Cas no 2137759-80-7 (2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide
• CAS No: 2137759-80-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5603479
• PubChem ID: 165749994
• Update Time: 2025-06-08

2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide
• 2137759-80-7
• EN300-1110005

• Inchi： 1S/C9H16N4O/c1-7(2)5-12-8(14)6-13-4-3-11-9(13)10/h3-4,7H,5-6H2,1-2H3,(H2,10,11)(H,12,14)
• InChI Key： WFYQMTOKKOIENW-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CN=C1N)NCC(C)C

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide

Introduction to 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide (CAS No. 2137759-80-7)

2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 2137759-80-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of an imidazole moiety and an amino group in its structure suggests versatile chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The imidazole ring is a heterocyclic aromatic compound that is widely prevalent in nature, particularly in nucleobases like histidine and adenine. Its stability and ability to participate in hydrogen bonding make it an attractive scaffold for designing biologically active molecules. In the case of 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide, the amino group attached to the imidazole ring can serve as a site for further functionalization, enabling the creation of more complex derivatives with tailored pharmacological properties.

The acetamide moiety in the molecule contributes to its solubility and metabolic stability, which are critical factors in drug design. The N-substituted acetamide group can interact with biological targets through hydrogen bonding, enhancing binding affinity and selectivity. Additionally, the 2-methylpropyl side chain provides steric hindrance, which can influence the compound's pharmacokinetic profile by modulating its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing imidazole derivatives exhibit potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide align well with these findings, suggesting its utility as a lead compound for further medicinal chemistry investigations.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique combination of functional groups in 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide positions it as a promising candidate for structure-based drug design. By leveraging high-throughput screening (HTS) techniques and virtual screening methods, researchers can rapidly assess its interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential to act as a modulator of protein-protein interactions (PPIs). Imidazole-based molecules have been reported to disrupt PPIs involved in cancer progression and inflammatory diseases. The amino group on the imidazole ring can be exploited to develop inhibitors that target key signaling pathways implicated in these conditions. Furthermore, the presence of the acetamide moiety allows for derivatization into more potent analogs with enhanced binding affinity and selectivity.

The synthesis of 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to improve yield and purity. These techniques not only streamline the production process but also enable the efficient preparation of analogs for structural optimization.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. Initial assays have revealed promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary toxicity studies indicate that it exhibits moderate safety profiles at therapeutic doses. These findings warrant further investigation into its mechanism of action and potential clinical applications.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can identify optimal modifications to enhance potency while minimizing side effects. By incorporating data from experimental assays into these models, researchers can accelerate the development pipeline for compounds like 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide, leading to faster identification of lead candidates for clinical trials.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 2-(2-amino-1H-imidazol-1-yl)-N-(2-methylpropyl)acetamide will play a crucial role in developing next-generation therapeutics.